Cas no 61124-63-8 (Spiro[cyclopropane-1,2'-[2H]indene]-1',3'-dione, 2-(4-methylbenzoyl)-)
61124-63-8 structure
Product Name:Spiro[cyclopropane-1,2'-[2H]indene]-1',3'-dione, 2-(4-methylbenzoyl)-
CAS No:61124-63-8
MF:C19H14O3
MW:290.312665462494
CID:491310
PubChem ID:12670912
Update Time:2025-04-19
Spiro[cyclopropane-1,2'-[2H]indene]-1',3'-dione, 2-(4-methylbenzoyl)- Chemical and Physical Properties
Names and Identifiers
-
- Spiro[cyclopropane-1,2'-[2H]indene]-1',3'-dione, 2-(4-methylbenzoyl)-
- 2-(4-methylbenzoyl)spiro[cyclopropane-1,2'-indene]-1',3'-dione
- 61124-63-8
- DTXSID80506353
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- Inchi: 1S/C19H14O3/c1-11-6-8-12(9-7-11)16(20)15-10-19(15)17(21)13-4-2-3-5-14(13)18(19)22/h2-9,15H,10H2,1H3
- InChI Key: WOIDUHWWNWGIHH-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC=2C(C21CC2C(C1C=CC(C)=CC=1)=O)=O
Computed Properties
- Exact Mass: 290.09432
- Monoisotopic Mass: 290.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 503
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 51.2Ų
Experimental Properties
- PSA: 51.21
Spiro[cyclopropane-1,2'-[2H]indene]-1',3'-dione, 2-(4-methylbenzoyl)- Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
61124-63-8 (Spiro[cyclopropane-1,2'-[2H]indene]-1',3'-dione, 2-(4-methylbenzoyl)-) Related Products
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- 10474-32-5(1H-Inden-1-one,2,3-dihydro-2-methyl-2-phenyl-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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